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Introduction

Strontium salicylate (Sr(Cs7Hs03)z2) is a salt derived from strontium and salicylic acid. It
combines the therapeutic properties of both moieties, offering potential applications in
pharmaceuticals and serving as a versatile building block in fine chemical manufacturing.[1]
Salicylic acid and its derivatives are well-known for their analgesic, anti-inflammatory, and
antipyretic properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.[2][3]
Strontium, on the other hand, has been noted for its beneficial effects on bone metabolism,
promoting bone formation and inhibiting bone resorption. This dual functionality makes
strontium salicylate a compound of interest for drug development, particularly in the context
of inflammatory conditions and bone-related disorders.

In fine chemical manufacturing, strontium salicylate serves as a key intermediate for the
synthesis of more complex molecules and materials.[1] Its synthesis is achievable through
straightforward and high-yield methods, making it an economically viable starting material.

Physicochemical Properties

A summary of the known physicochemical properties of strontium salicylate is presented in
Table 1.
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Property Value Reference
Molecular Formula C14H1006Sr [4115][6]
Molecular Weight 361.85 g/mol [4115][6]
CAS Number 526-26-1 [4115][6]
Appearance White crystalline powder [7]

Taste Sweet saline [7]

Odor Odorless [7]
Solubility Soluble in water and alcohol. [7]

Boiling Point 336.3°C at 760 mmHg [6][8]

Flash Point 144.5°C [6]1[8]

. Decomposes when heated;
Stability _ [6][7]
protect from light.

Applications in Fine Chemical Manufacturing

Strontium salicylate is a valuable precursor in the synthesis of various organic and
organometallic compounds. Its utility stems from the reactivity of the carboxylate and
phenoxide functionalities, as well as the presence of the strontium cation.

Potential Applications:

¢ Synthesis of Novel Anti-inflammatory Drugs: The salicylate moiety can be chemically
modified to produce new non-steroidal anti-inflammatory drugs (NSAIDs). The presence of
strontium may offer a synergistic effect or improved pharmacokinetic properties.

» Development of Bone-Targeting Therapeutics: The strontium component can act as a carrier
to deliver therapeutic agents to bone tissue, leveraging strontium's natural affinity for the
bone matrix.

e Precursor for Coordination Polymers and Metal-Organic Frameworks (MOFs): The
bifunctional nature of the salicylate ligand allows for the formation of complex coordination
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structures with potential applications in catalysis, gas storage, and materials science.

Experimental Protocols
Protocol 1: High-Yield Synthesis of Strontium Salicylate
Monohydrate

This protocol is adapted from a patented high-yield synthesis method.[9]
Materials:

o Salicylic Acid (C7HeO3)

e Strontium Carbonate (SrCOs)

» Deaerated Distilled Water

Equipment:

Reaction vessel with constant mixing capability (e.g., magnetic stirrer or overhead stirrer)

Heating mantle or water bath

Thermometer

Filtration apparatus (e.g., Buchner funnel and flask)

Drying oven

Procedure:

o Preparation of Saturated Salicylic Acid Solution:

o In a reaction vessel, dissolve 47 g of salicylic acid in 250 mL of deaerated distilled water.

o Heat the mixture to 40°C under constant mixing until the salicylic acid is completely
dissolved.

¢ Reaction with Strontium Carbonate:
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o Slowly add 50 g of strontium carbonate to the salicylic acid solution over a period of
approximately 30 minutes. Maintain the temperature at 40°C and ensure vigorous mixing.

o The reaction progress is indicated by the evolution of carbon dioxide gas. The reaction is
complete when effervescence ceases.

o Crystallization and Isolation:

o Cool the reaction mixture to 20°C to induce precipitation of the product.

o Collect the precipitate by vacuum filtration.

o Wash the collected solid with a small amount of cold deaerated distilled water.
e Drying:

o Dry the product in an oven at a temperature not exceeding 50°C to obtain strontium
salicylate monohydrate. Temperatures above this may lead to the decomposition of the
salicylate anion.[9]

Expected Yield:

o Greater than 95% of the theoretical amount.[9]

Protocol 2: Synthesis of Strontium Salicylate Dihydrate
via Soft Chemistry

This protocol is based on a soft chemistry approach described in the literature.[1]
Materials:

o Salicylic Acid (C7HeO3)

e Strontium Carbonate (SrCOs)

 Distilled Water

Equipment:
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o Beaker
e Magnetic stirrer and stir bar
o Heating plate
« Filtration apparatus
» Desiccator
Procedure:
e Reaction Mixture Preparation:
o In a beaker, prepare an aqueous solution of salicylic acid.

o Add a stoichiometric amount of strontium carbonate to the salicylic acid solution with
continuous stirring.

e Reaction and Crystallization:
o Gently heat the mixture to facilitate the reaction, which is evidenced by the release of CO-.
o Allow the solution to cool slowly to room temperature to promote the formation of crystals.
* |solation and Drying:
o Collect the crystals by filtration.
o Wash the crystals with a minimal amount of cold distilled water.
o Dry the product in a desiccator over a suitable drying agent.
Characterization:

e The resulting product, Sr(C7Hs03)2:2H20, can be characterized by Fourier-Transform
Infrared (FTIR) spectroscopy and X-ray Diffraction (XRD).[1]
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Characterization Data

Technique Expected Observations

Characteristic peaks for the carboxylate group,
FTIR aromatic ring, and hydroxyl group of the

salicylate moiety.

A specific diffraction pattern corresponding to
XRD the crystalline structure of strontium salicylate.
The dihydrate form is reported to have a

monoclinic crystal system.[1]

The proton NMR spectrum is expected to show

signals corresponding to the aromatic protons of
1H NMR _ _ _

the salicylate ring. Due to the salt formation, the

chemical shifts may differ from salicylic acid.

The carbon NMR spectrum will show
13C NMR resonances for the aromatic carbons and the

carboxylate carbon.

Mechanism of Action and Signaling Pathways
(Hypothetical)

A specific signaling pathway for the combined strontium salicylate molecule has not been
fully elucidated. However, its biological effects can be understood by considering the
independent and potentially synergistic actions of its constituent ions: strontium and salicylate.

Inhibition of Prostaglandin Synthesis by Salicylate

Salicylates are known to exert their anti-inflammatory effects by inhibiting the activity of
cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins, potent
mediators of inflammation and pain.[2][3][10]
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Caption: Inhibition of the prostaglandin synthesis pathway by the salicylate component of
strontium salicylate.

Effect of Strontium on Bone Metabolism

Strontium ions have been shown to have a dual effect on bone remodeling: they stimulate the
proliferation and differentiation of osteoblasts (bone-forming cells) and inhibit the activity of
osteoclasts (bone-resorbing cells). This leads to a net increase in bone mass.
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Caption: The dual action of strontium ions on bone cells, promoting a positive balance in bone
remodeling.

Experimental Workflow for Synthesis and Analysis

The following diagram outlines a general workflow for the synthesis and subsequent analysis of
strontium salicylate.
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Caption: A generalized workflow for the synthesis and characterization of strontium salicylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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